Cas no 2680834-97-1 (tert-butyl N-(5-bromoisoquinolin-1-yl)-N-methylcarbamate)

• Product Name: tert-butyl N-(5-bromoisoquinolin-1-yl)-N-methylcarbamate
• CAS No: 2680834-97-1
• MF: C₁₅H₁₇BrN₂O₂
• MW: 337.211683034897
• CID: 5626680
• PubChem ID: 165935362
• Update Time: 2025-10-31

tert-butyl N-(5-bromoisoquinolin-1-yl)-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-bromoisoquinolin-1-yl)-N-methylcarbamate
• EN300-28296557
• 2680834-97-1

• Inchi： 1S/C15H17BrN2O2/c1-15(2,3)20-14(19)18(4)13-11-6-5-7-12(16)10(11)8-9-17-13/h5-9H,1-4H3
• InChI Key： VLNGYIZWORCMOQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C=CN=C2N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 336.04734g/mol
• Monoisotopic Mass: 336.04734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42.4Ų

Additional information on tert-butyl N-(5-bromoisoquinolin-1-yl)-N-methylcarbamate

Introduction to Tert-butyl N-(5-bromoisoquinolin-1-yl)-N-methylcarbamate (CAS No. 2680834-97-1)

Tert-butyl N-(5-bromoisoquinolin-1-yl)-N-methylcarbamate, with the CAS number 2680834-97-1, is a significant compound in the field of pharmaceutical chemistry and drug development. This compound belongs to the class of carbamates and features a unique structure that includes a 5-bromoisoquinolin-1-yl moiety, making it a valuable intermediate in the synthesis of various bioactive molecules.

The structural composition of Tert-butyl N-(5-bromoisoquinolin-1-yl)-N-methylcarbamate makes it particularly interesting for researchers exploring novel therapeutic agents. The presence of the bromoisoquinoline group suggests potential interactions with biological targets, which could be exploited for developing drugs with specific mechanisms of action. This compound has garnered attention due to its potential applications in medicinal chemistry and the pharmaceutical industry.

In recent years, there has been a growing interest in isoquinoline derivatives due to their diverse biological activities. Isoquinoline-based compounds have been reported to exhibit properties such as antimicrobial, anti-inflammatory, and anticancer effects. The introduction of a bromine atom at the 5-position of the isoquinoline ring enhances its reactivity and functionalization possibilities, opening up new avenues for drug design.

The carbamate functional group in Tert-butyl N-(5-bromoisoquinolin-1-yl)-N-methylcarbamate also plays a crucial role in its chemical behavior. Carbamates are known for their versatility in medicinal chemistry, often serving as key intermediates in the synthesis of more complex molecules. The tert-butyl group provides stability to the carbamate moiety, making it less susceptible to hydrolysis under physiological conditions, which is an important consideration for drug candidates.

Recent studies have highlighted the importance of isoquinoline derivatives in the development of new therapeutic strategies. For instance, researchers have explored the use of brominated isoquinolines in the design of kinase inhibitors, which are crucial for treating various types of cancer. The compound Tert-butyl N-(5-bromoisoquinolin-1-yl)-N-methylcarbamate could potentially serve as a precursor in such synthetic pathways, offering a scaffold for further modifications and derivatization.

The synthesis of Tert-butyl N-(5-bromoisoquinolin-1-yl)-N-methylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The bromination step is particularly critical, as it determines the reactivity and subsequent functionalization possibilities of the isoquinoline ring. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve regioselective bromination, enhancing the overall efficiency of the synthetic process.

Once synthesized, Tert-butyl N-(5-bromoisoquinolin-1-yl)-N-methylcarbamate can be used in various downstream applications. It serves as a versatile building block for constructing more complex molecules through nucleophilic substitution reactions or other transformation methods. The tert-butyl carbamate group can be easily removed under specific conditions, allowing access to other functional groups that may be more suitable for biological activity.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new drugs with improved efficacy and reduced side effects. Compounds like Tert-butyl N-(5-bromoisoquinolin-1-yl)-N-methylcarbamate are valuable assets in this endeavor, providing starting points for the development of novel therapeutic agents. The unique structural features of this compound make it a promising candidate for further investigation in drug discovery programs.

In conclusion, Tert-butyl N-(5-bromoisoquinolin-1-yl)-N-methylcarbamate (CAS No. 2680834-97-1) is a fascinating compound with significant potential in pharmaceutical chemistry. Its unique structure and reactivity make it an attractive intermediate for synthesizing bioactive molecules with diverse therapeutic applications. As research in isoquinoline derivatives continues to advance, compounds like this one are likely to play an increasingly important role in the development of new drugs.